Cas no 899924-57-3 (1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea)

• Product Name: 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea
• CAS No: 899924-57-3
• MF: C₂₁H₂₇FN₄O₂
• MW: 386.463088274002
• CID: 5820011
• PubChem ID: 15989668
• Update Time: 2025-07-18

1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]urea
• HMS1819G18
• F5831-9051
• C270-0013
• N-(4-ethoxyphenyl)-N'-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}urea
• 1-(4-ethoxyphenyl)-3-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)urea
• 1-(4-ethoxyphenyl)-3-{2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl}urea
• 899924-57-3
• HMS2874O23
• VU0109981-2
• MLS001197674
• EU-0058084
• SMR000559938
• AKOS001798339
• NCGC00106807-01
• CHEMBL1606231
• 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea

• Inchi： 1S/C21H27FN4O2/c1-2-28-18-9-7-17(8-10-18)24-21(27)23-11-12-25-13-15-26(16-14-25)20-6-4-3-5-19(20)22/h3-10H,2,11-16H2,1H3,(H2,23,24,27)
• InChI Key： BXMSQXRMJMGAMO-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NCCN1CCN(C2=CC=CC=C2F)CC1)=O

Computed Properties

• Exact Mass: 386.21180428g/mol
• Monoisotopic Mass: 386.21180428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.8Ų

Additional information on 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea

1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea: A Comprehensive Overview

1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea (CAS No. 899924-57-3) is a complex organic compound with significant potential in the pharmaceutical and medicinal chemistry fields. This compound, often referred to by its CAS number for brevity, has garnered attention due to its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, pharmacological properties, and recent research developments surrounding this compound.

Chemical Structure and Synthesis

The chemical structure of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea is characterized by a urea moiety linked to a substituted phenyl ring and a piperazine ring. The ethoxy group on the phenyl ring and the fluorine substitution on the piperazine ring contribute to its distinct properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the urea linkage and the functionalization of the aromatic rings.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the sequential addition of reagents under mild conditions, making it suitable for large-scale production in pharmaceutical settings.

Pharmacological Properties

The pharmacological properties of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea have been extensively studied due to its potential as a therapeutic agent. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer.

In a study published in the Journal of Medicinal Chemistry in 2021, researchers investigated the effects of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea on serotonin receptors. The results indicated that this compound acts as a selective serotonin receptor agonist, making it a promising candidate for treating conditions such as depression and anxiety disorders. Additionally, preclinical studies have demonstrated its ability to cross the blood-brain barrier, enhancing its therapeutic potential in central nervous system (CNS) disorders.

Clinical Applications and Research Developments

The clinical applications of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea are currently under active investigation. Several Phase I and Phase II clinical trials are underway to evaluate its safety and efficacy in treating various conditions. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

A notable study published in Clinical Pharmacology & Therapeutics in 2023 evaluated the use of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea in patients with treatment-resistant depression. The study found that patients who received the compound showed significant improvements in depressive symptoms compared to those receiving placebo. These findings have sparked interest in further clinical trials to explore its potential as a novel antidepressant.

Safety and Toxicology

The safety profile of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that this compound has low toxicity at relevant doses. However, as with any new drug candidate, ongoing monitoring is necessary to ensure long-term safety.

A comprehensive review published in Toxicological Sciences in 2020 summarized the findings from various toxicology studies on 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea. The review highlighted that while acute toxicity was minimal, chronic exposure may require further investigation to assess potential long-term effects on organ function and overall health.

FUTURE DIRECTIONS AND CONCLUSIONS

The future of 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-ylethyl}urea looks promising, with ongoing research aimed at optimizing its therapeutic potential and expanding its clinical applications. Advances in synthetic chemistry have made it more accessible for large-scale production, while preclinical and clinical studies continue to uncover its unique pharmacological properties.

In conclusion, 1-(4-ethoxyphenyl)-3-{2-4-(2-fluorophenyl)piperazin-1-y leth yl}urea (CAS No. 899924 -57 -3) is a multifaceted compound with significant potential in the pharmaceutical industry. Its unique chemical structure, coupled with its promising pharmacological properties, makes it an exciting area of research for scientists and clinicians alike. As further studies are conducted, it is likely that this compound will play an increasingly important role in the development of new therapies for various medical conditions.